Cas no 1521958-32-6 (1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene)

• Product Name: 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene
• CAS No: 1521958-32-6
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• CID: 4938171
• Update Time: 2025-06-08

1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene

• Inchi： 1S/C8H7Cl3O/c1-12-8-3-7(11)6(10)2-5(8)4-9/h2-3H,4H2,1H3
• InChI Key： BGGRQXIHHYXRAR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=CC=1OC)Cl)Cl

Computed Properties

• Exact Mass: 223.956248 g/mol
• Monoisotopic Mass: 223.956248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.5
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene

Comprehensive Overview of 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene (CAS No. 1521958-32-6)

1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene (CAS No. 1521958-32-6) is a specialized aromatic compound widely utilized in organic synthesis and pharmaceutical research. Its unique structural features, including multiple halogen substituents and a methoxy group, make it a valuable intermediate for constructing complex molecules. The compound's chloromethyl moiety offers reactivity for further functionalization, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for halogenated benzene derivatives like 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene has surged due to their applications in agrochemicals and material science. Researchers frequently search for "CAS 1521958-32-6 suppliers" or "synthesis of chloromethyl benzene derivatives," reflecting industrial interest. The compound's stability under various conditions also makes it suitable for cross-coupling reactions—a hot topic in catalytic chemistry.

From an analytical perspective, 1521958-32-6 exhibits distinct spectral properties. Its NMR profile (particularly ¹³C signals between 110-160 ppm) helps identify substitution patterns—a frequent query among chemists studying "halogenated aromatic characterization." Advanced techniques like LC-MS are often employed for purity verification, addressing quality concerns in pharmaceutical intermediates.

Environmental and safety considerations are paramount when handling 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene. While not classified as hazardous under standard protocols, proper PPE (e.g., nitrile gloves) is recommended during manipulation. This aligns with growing searches for "safe handling of chlorinated aromatics" and "benign solvent alternatives" in synthetic workflows.

The compound's role in medicinal chemistry is noteworthy. Its scaffold appears in studies targeting kinase inhibitors—a trending research area. Patent databases show increasing references to 1521958-32-6 in drug discovery, particularly for modifying pharmacokinetic properties. Such applications resonate with queries about "bioisosteric replacement strategies" in drug design forums.

Industrial scale-up of 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene requires optimized protocols. Recent literature emphasizes continuous-flow systems to improve yield (>85%) while minimizing waste—addressing the "green synthesis of halogenated intermediates" trend. Suppliers often highlight batch-to-batch consistency, a key concern for manufacturers.

Emerging applications include polymer chemistry, where the compound serves as a cross-linking agent. Material scientists investigating "high-performance thermosets" frequently explore its reactivity with diols. This versatility explains rising Google Scholar citations for CAS 1521958-32-6 in materials science publications.

Regulatory compliance for 1521958-32-6 varies by region. REACH registration data (updated Q2 2023) confirms its approved status in the EU for research use. Compliance documentation—often searched as "CAS 1521958-32-6 SDS"—should be reviewed prior to international shipments to address customs requirements.

Future research directions may explore enzymatic halogenation methods to produce 1,2-Dichloro-4-(chloromethyl)-5-methoxybenzene, responding to the "biocatalysis in fine chemicals" trend. Computational studies of its electrostatic potential maps could further optimize its applications in supramolecular chemistry.